![molecular formula C5H9ClOS B086781 S-Butyl chlorothioformate CAS No. 13889-94-6](/img/structure/B86781.png)
S-Butyl chlorothioformate
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Overview
Description
S-Butyl chlorothioformate (SBCT) is an organochlorine compound belonging to the family of sulfur-substituted thioformates. It is a colorless liquid with a pungent odor and is used in organic synthesis as a reagent for the synthesis of thioesters. It is also used in the production of pharmaceuticals, insecticides, and other organic compounds. In addition, SBCT is used in the synthesis of several important chemicals, such as the thioamides, thiocyanates, and thioethers.
Scientific Research Applications
Environmental Contaminants and Fate
Research on parabens, which are esters of para-hydroxybenzoic acid and share chemical functionality with chlorothioformates, has explored their occurrence, fate, and behavior in aquatic environments. These studies reveal how such chemicals, despite wastewater treatments that eliminate them relatively well, persist at low concentrations in effluents and are ubiquitous in surface water and sediments. This suggests a potential research application for S-Butyl chlorothioformate in studying its environmental fate and impact, given its likely similar behavior and environmental persistence (Haman et al., 2015).
Chemoinformatics
Advancements in chemoinformatics, a field that deals with the organization, management, and analysis of chemical information, highlight the application of this compound in data analysis and chemical property prediction. This area of study is crucial for drug discovery and development, suggesting that this compound could be used in predictive modeling and simulation of chemical processes (Agrafiotis et al., 2007).
Decomposition and Transformation
Studies on the decomposition of organic compounds, such as Methyl Tert-Butyl Ether (MTBE), by adding hydrogen in a cold plasma reactor, provide insights into the potential for this compound to be involved in similar decomposition processes. This research demonstrates the feasibility of using radio frequency (RF) plasma reactors for decomposing and converting organic compounds, suggesting a pathway for the investigation of this compound's reactivity and decomposition under controlled conditions (Hsieh et al., 2011).
Safety and Hazards
S-Butyl chlorothioformate is considered a hazardous chemical and should be handled with caution . It can cause severe irritation and damage to the eyes, skin, and respiratory system upon contact . It is recommended to wear appropriate personal protective equipment and to handle the compound in a fume hood .
properties
IUPAC Name |
S-butyl chloromethanethioate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9ClOS/c1-2-3-4-8-5(6)7/h2-4H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGLZPZAKCIKQKR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70535354 |
Source
|
Record name | S-Butyl carbonochloridothioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70535354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13889-94-6 |
Source
|
Record name | S-Butyl carbonochloridothioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13889-94-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | S-Butyl carbonochloridothioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70535354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (butylsulfanyl)(chloro)methanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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